Cas no 2102408-96-6 (METHYL 4-CHLORO-7-METHYLTHIENO[3,2-D]PYRIMIDINE-6-CARBOXYLATE)

• Product Name: METHYL 4-CHLORO-7-METHYLTHIENO[3,2-D]PYRIMIDINE-6-CARBOXYLATE
• CAS No: 2102408-96-6
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• CID: 6628465
• PubChem ID: 138109665
• Update Time: 2024-01-08

METHYL 4-CHLORO-7-METHYLTHIENO[3,2-D]PYRIMIDINE-6-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• CID 138109665
• Thieno[3,2-d]pyrimidine-6-carboxylic acid, 4-chloro-7-methyl-, methyl ester
• METHYL4-CHLORO-7-METHYLTHIENO[3,2-D]PYRIMIDINE-6-CARBOXYLATE
• METHYL 4-CHLORO-7-METHYLTHIENO[3,2-D]PYRIMIDINE-6-CARBOXYLATE
• 2102408-96-6

• Inchi： 1S/C9H7ClN2O2S/c1-4-5-7(8(10)12-3-11-5)15-6(4)9(13)14-2/h3H,1-2H3
• InChI Key： VCMDQLBWGGAJKW-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2SC(C(OC)=O)=C(C)C2=N1

Computed Properties

• Exact Mass: 241.9916763g/mol
• Monoisotopic Mass: 241.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 363.3±37.0 °C(Predicted)
• pka: -0.17±0.40(Predicted)